molecular formula C12H13FO3 B8502056 Ethyl 3-(2-fluorophenyl)-2-methyl-3-oxopropanoate

Ethyl 3-(2-fluorophenyl)-2-methyl-3-oxopropanoate

Cat. No.: B8502056
M. Wt: 224.23 g/mol
InChI Key: AMUKEHZXVTZDIW-UHFFFAOYSA-N
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Description

Ethyl 3-(2-fluorophenyl)-2-methyl-3-oxopropanoate is a useful research compound. Its molecular formula is C12H13FO3 and its molecular weight is 224.23 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H13FO3

Molecular Weight

224.23 g/mol

IUPAC Name

ethyl 3-(2-fluorophenyl)-2-methyl-3-oxopropanoate

InChI

InChI=1S/C12H13FO3/c1-3-16-12(15)8(2)11(14)9-6-4-5-7-10(9)13/h4-8H,3H2,1-2H3

InChI Key

AMUKEHZXVTZDIW-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(C)C(=O)C1=CC=CC=C1F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of ethyl 3-(2-fluorophenyl)-3-oxopropanoate (4.2 g, 20 mmol) in DMF (30 mL) at 0° C. was added K2CO3 (3.87 g, 28 mmol) portionwise and the mixture was stirred for 30 minutes. After this time iodomethane (1.49 mL, 24 mmol) was added and the reaction mixture was allowed to warm to rt for 2 h. After this time the reaction was treated with 50 mL AcOH/water (5 mL AcOH/45 mL water). The mixture was extracted with EtOAc and the organic layer was washed with brine, dried over Mg2SO4, filtered and evaporated in vacuo to give ethyl 3-(2-fluorophenyl)-2-methyl-3-oxopropanoate. Observed some dimethyl product. Used as crude for the next step. Mass Spectrum (ESI) m/e=225 (M+1).
Quantity
4.2 g
Type
reactant
Reaction Step One
Name
Quantity
3.87 g
Type
reactant
Reaction Step One
Name
Quantity
30 mL
Type
solvent
Reaction Step One
Quantity
1.49 mL
Type
reactant
Reaction Step Two
Quantity
50 mL
Type
reactant
Reaction Step Three

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